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  4. BENZOTHIAZOLIUM, 2-[[5,5-DIMETHYL-3-[[3-(3-SULFOPROPYL)-2(3H)-BENZOTHIAZOLYLIDENE]METHYL]-2-CYCLOHEX
BENZOTHIAZOLIUM, 2-[[5,5-DIMETHYL-3-[[3-(3-SULFOPROPYL)-2(3H)-BENZOTHIAZOLYLIDENE]METHYL]-2-CYCLOHEX BENZOTHIAZOLIUM, 2-[[5,5-DIMETHYL-3-[[3-(3-SULFOPROPYL)-2(3H)-BENZOTHIAZOLYLIDENE]METHYL]-2-CYCLOHEX
Brand Name: Vulcanchem
CAS No.: 147427-70-1
VCID: VC0126294
InChI: InChI=1S/C30H34N2O6S4.C6H15N/c1-30(2)20-22(18-28-31(13-7-15-41(33,34)35)24-9-3-5-11-26(24)39-28)17-23(21-30)19-29-32(14-8-16-42(36,37)38)25-10-4-6-12-27(25)40-29;1-4-7(5-2)6-3/h3-6,9-12,17-19H,7-8,13-16,20-21H2,1-2H3,(H-,33,34,35,36,37,38);4-6H2,1-3H3
SMILES: CCN(CC)CC.CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)CCCS(=O)(=O)O)C1)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])C
Molecular Formula: C36H49N3O6S4
Molecular Weight: 748.043

BENZOTHIAZOLIUM, 2-[[5,5-DIMETHYL-3-[[3-(3-SULFOPROPYL)-2(3H)-BENZOTHIAZOLYLIDENE]METHYL]-2-CYCLOHEX

CAS No.: 147427-70-1

Main Products

VCID: VC0126294

Molecular Formula: C36H49N3O6S4

Molecular Weight: 748.043

BENZOTHIAZOLIUM, 2-[[5,5-DIMETHYL-3-[[3-(3-SULFOPROPYL)-2(3H)-BENZOTHIAZOLYLIDENE]METHYL]-2-CYCLOHEX - 147427-70-1

CAS No. 147427-70-1
Product Name BENZOTHIAZOLIUM, 2-[[5,5-DIMETHYL-3-[[3-(3-SULFOPROPYL)-2(3H)-BENZOTHIAZOLYLIDENE]METHYL]-2-CYCLOHEX
Molecular Formula C36H49N3O6S4
Molecular Weight 748.043
IUPAC Name N,N-diethylethanamine;3-[(2E)-2-[[(3E)-5,5-dimethyl-3-[[3-(3-sulfopropyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]cyclohexen-1-yl]methylidene]-1,3-benzothiazol-3-yl]propane-1-sulfonate
Standard InChI InChI=1S/C30H34N2O6S4.C6H15N/c1-30(2)20-22(18-28-31(13-7-15-41(33,34)35)24-9-3-5-11-26(24)39-28)17-23(21-30)19-29-32(14-8-16-42(36,37)38)25-10-4-6-12-27(25)40-29;1-4-7(5-2)6-3/h3-6,9-12,17-19H,7-8,13-16,20-21H2,1-2H3,(H-,33,34,35,36,37,38);4-6H2,1-3H3
Standard InChIKey MIZQCSHRKPVLCG-UHFFFAOYSA-N
SMILES CCN(CC)CC.CC1(CC(=CC(=CC2=[N+](C3=CC=CC=C3S2)CCCS(=O)(=O)O)C1)C=C4N(C5=CC=CC=C5S4)CCCS(=O)(=O)[O-])C
Last Modified Aug 20 2021
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